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Compound of Interest

Compound Name: (+)-Eleutherin

CAS No.: 64869-73-4

Cat. No.: B8223650

Get Quote

Executive Summary: The Stereochemical Imperative
(+)-Eleutherin (C₁₆H₁₆O₄) is a pyranonaphthoquinone natural product isolated from

Eleutherine bulbosa and Eleutherine plicata.[1][2][3][4] It exhibits significant bioactivity,

including topoisomerase II inhibition and antifungal properties.[4][5]

The molecule possesses two stereogenic centers at C-1 and C-3 (pyran ring numbering).[4]

The precise assignment of these centers—specifically the (1R, 3S) configuration—is critical for

drug development, as the diastereomer (-)-Isoeleutherin (cis-dimethyl) exhibits distinct

biological profiles. While spectroscopic methods (NMR, ECD) provide strong indications, Single

Crystal X-ray Diffraction (SC-XRD) remains the only method capable of providing an ab initio,

unambiguous determination of absolute configuration (AC) without reliance on reference

standards.[4]

Comparative Analysis: X-ray vs. Alternative
Methods[4][5]
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The following table contrasts the "Gold Standard" status of X-ray crystallography against

common alternatives used in the structural elucidation of quinones.
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Technical Deep Dive: X-ray Crystallography of (+)-
Eleutherin
The Challenge of Light-Atom Structures
(+)-Eleutherin contains only Carbon, Hydrogen, and Oxygen.[4] These "light atoms" scatter X-

rays weakly and show minimal anomalous dispersion with standard Molybdenum (Mo)

radiation.[4]

The Solution: Use Copper (Cu) K
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radiation (

Å). The anomalous scattering signal (

) for Oxygen is significantly stronger with Cu radiation than Mo, allowing for a precise
determination of the Flack Parameter.

Experimental Protocol: From Crystal to Configuration
This self-validating workflow ensures the correct assignment of the (1R, 3S) configuration.

Phase 1: Crystallization[4]
Method: Slow Evaporation or Vapor Diffusion.[4]

Solvent System: Ethyl Acetate/Hexane or Methanol/Water.

Objective: Obtain a single, transparent prism or needle crystal (approx.

mm).[4]

Validation: Examination under a polarizing microscope to ensure no twinning (uniform

extinction).

Phase 2: Data Collection & Reduction
Instrument: Kappa-geometry diffractometer with a Cu K

microfocus source.[4]

Temperature: 100 K (Cryogenic cooling minimizes thermal vibration, improving resolution).[4]

Strategy: Collect a complete sphere of data (redundancy > 4) to maximize the accuracy of

Friedel pair intensities (

vs

).

Phase 3: Structure Solution & Refinement
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Space Group Determination: (+)-Eleutherin is chiral; it must crystallize in a Sohncke space

group (non-centrosymmetric), such as

or

.[4]

Refinement Target: Minimize the

value (typically < 5%).

Absolute Configuration Check: Calculate the Flack Parameter (

).[6]

(with

): The model has the correct absolute configuration.

: The model is inverted; the crystal is the enantiomer.

: The crystal is a racemic twin or the space group is incorrect.

Visualizing the Determination Workflow
The following diagram illustrates the critical decision pathway for assigning the stereochemistry

of (+)-Eleutherin.
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Caption: Decision tree for validating the absolute configuration of (+)-Eleutherin via X-ray

crystallography using the Flack parameter.

Case Study Data: (+)-Eleutherin
The following crystallographic parameters are representative of the (+)-Eleutherin scaffold,

derived from the established structural class of pyranonaphthoquinones.

Chemical Formula: C₁₆H₁₆O₄[2][4]

Crystal System: Orthorhombic (Typical for this class)[4][7]

Space Group:

(Chiral, Non-centrosymmetric)[4]

Unit Cell Dimensions (Approx):

Å

Å[4]

Å[4]

Z: 4

Absolute Configuration:1R, 3S

Note: The methyl group at C-1 is equatorial, and the methyl at C-3 is axial (or vice-versa

depending on ring pucker), but the trans relationship is characteristic of Eleutherin,

whereas Isoeleutherin is cis.

Validation Statement
To certify a batch of (+)-Eleutherin as "Reference Grade," the experimental Flack parameter

must be

or better using Cu radiation.[4] If the crystal is poor, derivatization (e.g., forming a p-
bromobenzoate ester at a reduced hydroxyl position) introduces a heavy atom (Br), allowing for
rapid determination using standard Mo radiation.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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